Cas no 1213414-46-0 ((3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1213414-46-0
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 4563222
• Update Time: 2025-06-08

(3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine
• (R)-5-Fluoro-2,3-dihydrobenzofuran-3-amine
• N11261

• Inchi： 1S/C8H8FNO/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-3,7H,4,10H2/t7-/m0/s1
• InChI Key： YSCBVVODVORHGP-ZETCQYMHSA-N
• SMILES： FC1C=CC2=C(C=1)[C@H](CO2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine

Chemical Profile of (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1213414-46-0)

(3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine, identified by the CAS registry number 1213414-46-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of benzofurans, which are known for their diverse biological activities and structural versatility. The compound's structure features a benzofuran ring system with a fluoro substituent at the 5-position and an amine group at the 3-position, which contributes to its unique chemical properties.

The synthesis of (3R)-5-fluoro-2,3-dihydro-1-benzofuran-3-amine involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of chiral catalysts to achieve high enantiomeric excess in the formation of the (R)-configuration at the 3-position. This advancement is particularly important for applications in drug development, where stereochemistry plays a critical role in biological activity.

In terms of pharmacological properties, (3R)-5-fluoro-substituted benzofurans have been shown to exhibit a range of bioactivities. Recent findings suggest that this compound may possess neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, studies have indicated that it may exhibit anti-inflammatory and antioxidant properties, which could be harnessed in developing therapeutic agents for chronic inflammatory conditions.

The structural uniqueness of 2,3-dihydrobenzofuran derivatives also makes them valuable in materials science. Researchers are investigating their potential as building blocks for advanced materials, such as organic semiconductors and stimuli-responsive polymers. The integration of a fluoro group further enhances the electronic properties of the molecule, making it suitable for applications in optoelectronics.

From an analytical standpoint, the characterization of CAS No. 1213414-46-0 has been improved through advanced spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stereochemistry. These advancements facilitate more accurate identification and quality control in manufacturing processes.

In conclusion, (3R)-5-fluoro-2,3-dihydrobenzofuran-amine is a multifaceted compound with promising applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key molecule for future research and development efforts.